Cas no 635731-89-4 (Thieno[2,3-b]pyridine-2-carboxamide,3-amino-4-(hydroxymethyl)-6-methyl-)
635731-89-4 structure
Product Name:Thieno[2,3-b]pyridine-2-carboxamide,3-amino-4-(hydroxymethyl)-6-methyl-
CAS No:635731-89-4
MF:C10H11N3O2S
MW:237.278240442276
CID:1653806
PubChem ID:11579568
Update Time:2025-04-21
Thieno[2,3-b]pyridine-2-carboxamide,3-amino-4-(hydroxymethyl)-6-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Thieno[2,3-b]pyridine-2-carboxamide,3-amino-4-(hydroxymethyl)-6-methyl-
- BDBM50186650
- 635731-89-4
- 3-amino-4-(hydroxymethyl)-6-methylthieno[2,3-b]pyridine-2-carboxamide
- 3-amino-4-hydroxymethyl-6-methyl-thieno[2,3-b]pyridine-2-carboxamide
- SCHEMBL3173443
- NQSCWUIEJRBEFH-UHFFFAOYSA-N
- CHEMBL206961
- DA-41844
- 3-amino-4-hydroxymethyl-6-methyl-thieno[2,3-b]pyridine-2-carboxylic acid amide
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- Inchi: 1S/C10H11N3O2S/c1-4-2-5(3-14)6-7(11)8(9(12)15)16-10(6)13-4/h2,14H,3,11H2,1H3,(H2,12,15)
- InChI Key: NQSCWUIEJRBEFH-UHFFFAOYSA-N
- SMILES: S1C(C(N)=O)=C(C2C1=NC(C)=CC=2CO)N
Computed Properties
- Exact Mass: 237.05733
- Monoisotopic Mass: 237.05719778g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 289
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 131Ų
Experimental Properties
- PSA: 102.23
Thieno[2,3-b]pyridine-2-carboxamide,3-amino-4-(hydroxymethyl)-6-methyl- Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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